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Compound of Interest

Compound Name: 4-Hydroxyhygric acid

Cat. No.: B15553229 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of 4-Hydroxyhygric acid (CAS No. 4252-82-8), a key phytochemical with

potential applications in agrochemical and pharmaceutical research. This document is intended

for researchers, scientists, and drug development professionals interested in sourcing and

utilizing this compound.

Executive Summary
4-Hydroxyhygric acid, a non-proteinogenic amino acid found in various plant species, has

demonstrated notable biological activities, including insect antifeedant and larval development

inhibitory properties. This guide details its commercial suppliers, provides a comparative

summary of product specifications, and outlines relevant experimental contexts for its use.

While detailed signaling pathway information directly involving 4-Hydroxyhygric acid remains

an area for further research, this guide provides a foundation in the established plant defense

signaling pathways that may be relevant to its mechanism of action.

Commercial Availability and Product Specifications
4-Hydroxyhygric acid is available from several reputable chemical suppliers catering to the

research and development market. The primary suppliers identified are MedChemExpress and

Sigma-Aldrich, the latter of which distributes products from ChemScene and Leyan / Shanghai

Haohong Scientific Co., Ltd.
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A summary of the available quantitative data from these suppliers is presented in Table 1 for

easy comparison. Researchers are advised to request lot-specific Certificates of Analysis (CoA)

from suppliers to obtain precise data on purity and other quality control parameters.

Table 1: Commercial Supplier Specifications for 4-Hydroxyhygric Acid
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8
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≥97% Inquire Solid 2-8°C
4252-

82-8

C₆H₁₁N

O₃
145.16

Biological Activity and Potential Applications
4-Hydroxyhygric acid has been identified as a natural plant defense compound. Its primary

reported biological activities are the inhibition of larval development in the seed-feeding bruchid

beetle, Callosobruchus maculatus, and significant feeding deterrence against the leaf-feeding

lepidopteran, Spodoptera littoralis. These properties suggest its potential as a lead compound

for the development of novel, environmentally friendly insecticides.

Experimental Protocols
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While specific, detailed experimental protocols for 4-Hydroxyhygric acid are not widely

published, the following methodologies for key experiments are based on standard practices in

the field of chemical ecology and entomology.

Insect Antifeedant Assay (Choice Assay)
This assay is designed to assess the feeding deterrence of a compound against a target insect,

such as Spodoptera littoralis larvae.

Preparation of Test Diet: Prepare an artificial diet suitable for the test insect. Incorporate 4-
Hydroxyhygric acid at various concentrations into the diet. A control diet without the test

compound should also be prepared.

Experimental Arena: Place equal amounts of the control diet and the test diet on opposite

sides of a petri dish or a similar arena.

Insect Introduction: Introduce a single, pre-weighed larva into the center of the arena.

Incubation: Maintain the arenas under controlled environmental conditions (e.g., 25°C, 60%

relative humidity, 16:8 h light:dark cycle).

Data Collection: After a defined period (e.g., 24 or 48 hours), measure the amount of each

diet consumed. The larva can also be re-weighed to determine the effect on growth.

Calculation of Antifeedant Index (AFI): AFI = [(C - T) / (C + T)] * 100 Where C is the amount

of control diet consumed, and T is the amount of treated diet consumed.

Larval Development Inhibition Assay
This assay evaluates the effect of a compound on the development of an insect, such as

Callosobruchus maculatus.

Treatment of Seeds: Coat seeds of a suitable host plant (e.g., mung beans) with solutions of

4-Hydroxyhygric acid at different concentrations. Control seeds should be treated with the

solvent alone.

Infestation: Place a known number of adult beetle pairs in a container with the treated or

control seeds and allow for oviposition for a defined period.
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Incubation: Maintain the containers under controlled environmental conditions.

Data Collection: Monitor the seeds for the emergence of the F1 generation. Record the

number of emerged adults and the time to emergence.

Analysis: Compare the emergence rate and development time between the treated and

control groups to determine the inhibitory effect of the compound.

Potential Signaling Pathways in Plant Defense
While the direct interaction of 4-Hydroxyhygric acid with specific signaling pathways has not

been elucidated, its role as a plant defense compound suggests potential involvement in the

well-characterized jasmonic acid (JA) and salicylic acid (SA) pathways. These pathways are

central to plant responses against herbivores and pathogens.

Jasmonic Acid (JA) Signaling Pathway
The JA signaling pathway is primarily activated in response to wounding and herbivory. A

simplified representation of this pathway is shown below. The core of this pathway involves the

perception of the active form of JA, jasmonoyl-isoleucine (JA-Ile), by the F-box protein COI1.

This leads to the degradation of JAZ repressor proteins and the subsequent activation of

transcription factors like MYC2, which regulate the expression of defense-related genes.

Herbivore Attack/
Wounding JA Biosynthesis JA-Ile

(Active Form) COI1 Receptor JAZ Repressorpromotes degradation MYC2/Other TFsrepresses Defense Gene
Expression

activates

Click to download full resolution via product page

A simplified diagram of the Jasmonic Acid (JA) signaling pathway in plant defense.

Salicylic Acid (SA) Signaling Pathway
The SA pathway is typically induced by biotrophic pathogens but can also be involved in

responses to certain piercing-sucking insects. This pathway involves the synthesis of SA, which

then acts as a signaling molecule. A key regulator is NPR1 (NONEXPRESSOR OF

PATHOGENESIS-RELATED GENES 1), which, upon SA accumulation, moves to the nucleus

and interacts with TGA transcription factors to activate the expression of pathogenesis-related

(PR) genes.
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A simplified diagram of the Salicylic Acid (SA) signaling pathway in plant defense.

Conclusion
4-Hydroxyhygric acid is a commercially available phytochemical with demonstrated

insecticidal properties, making it a compound of interest for further research and development.

This guide provides a starting point for researchers by identifying key suppliers and outlining

relevant experimental approaches. Future research should focus on elucidating the precise

mechanism of action of 4-Hydroxyhygric acid, including its potential interactions with the

jasmonic acid and salicylic acid signaling pathways, to fully realize its potential in agricultural

and pharmaceutical applications.

To cite this document: BenchChem. [Commercial Suppliers of 4-Hydroxyhygric Acid: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553229#commercial-suppliers-of-4-hydroxyhygric-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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